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Compound of Interest

Compound Name: 4-methoxy-1H-pyrazole

Cat. No.: B1310762 Get Quote

An In-depth Technical Guide to 4-methoxy-1H-
pyrazole
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-methoxy-1H-pyrazole is a heterocyclic organic compound belonging to the pyrazole family.

The pyrazole ring is a five-membered aromatic heterocycle with two adjacent nitrogen atoms

and is a prominent scaffold in medicinal chemistry. The presence of a methoxy group at the 4-

position can significantly influence the electronic properties and biological activity of the

pyrazole core, making it a molecule of interest for the development of novel therapeutic agents.

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and potential biological activities of 4-methoxy-1H-pyrazole, with a

focus on experimental data and protocols relevant to researchers in the field.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-methoxy-1H-pyrazole is

presented below. While experimental data for some properties are limited, predicted values

from reliable sources are included to provide a more complete profile of the compound.
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Property Value Source

Molecular Formula C₄H₆N₂O

Molecular Weight 98.10 g/mol

Physical Appearance
White to off-white or pale-

yellow to yellow-brown solid
[1]

Boiling Point 95-96 °C (at 0.2 Torr) Predicted[2]

pKa 15.51 ± 0.50 Predicted[2]

Storage Temperature 2-8°C [2]

Note: An experimentally determined melting point for 4-methoxy-1H-pyrazole is not readily

available in the surveyed literature.

Synthesis of 4-methoxy-1H-pyrazole
A common synthetic route to 4-methoxy-1H-pyrazole involves the debenzylation of a

protected precursor, 4-(Methoxy)-1-(phenylmethyl)-1H-pyrazole. The following protocol is

based on a procedure described in the patent literature.

Experimental Protocol: Synthesis via Debenzylation
Materials:

4-(Methoxy)-1-(phenylmethyl)-1H-pyrazole

Methanol (MeOH)

1 M Hydrochloric acid (HCl)

20% Palladium hydroxide on carbon (Pd(OH)₂/C)

Nitrogen (N₂) gas

Hydrogen (H₂) gas
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Procedure:[2]

Dissolve 4-(Methoxy)-1-(phenylmethyl)-1H-pyrazole (15 mmol) in methanol (60 mL).

To this solution, add 1 M HCl (6.8 mL) and 20% Pd(OH)₂/C (3.8 mmol).

Evacuate the reaction system and subsequently flush with N₂ gas.

Evacuate the system again and then flush with H₂ gas.

Stir the reaction mixture vigorously at room temperature for 36 hours.

Upon completion of the reaction, filter the mixture to remove the catalyst.

Concentrate the filtrate under vacuum to yield 4-methoxy-1H-pyrazole. The crude product

can often be used in subsequent steps without further purification.

Starting Material Reagents & Conditions Final Product

4-(Methoxy)-1-(phenylmethyl)-1H-pyrazole MeOH, 1M HCl,
20% Pd(OH)2/C, H2

Debenzylation
(Room Temperature, 36h)

Filtration &
Concentration 4-methoxy-1H-pyrazole

4-methoxy-1H-pyrazole

Electrophilic
Substitution

(Position dependent)

Nucleophilic
Substitution

(Generally unreactive)

Electrophile (E+)

Nucleophile (Nu-)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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